Cas no 1797927-46-8 (tert-butyl 2-(pyridin-4-yl)benzoate)

• Product Name: tert-butyl 2-(pyridin-4-yl)benzoate
• CAS No: 1797927-46-8
• CID: 4614855
• PubChem ID: 75481689
• Update Time: 2025-06-11

tert-butyl 2-(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(Pyridin-4-yl)benzoate
• tert-butyl 2-(pyridin-4-yl)benzoate

Additional information on tert-butyl 2-(pyridin-4-yl)benzoate

Recent Advances in the Application of tert-Butyl 2-(Pyridin-4-yl)benzoate (CAS: 1797927-46-8) in Chemical Biology and Pharmaceutical Research

In recent years, tert-butyl 2-(pyridin-4-yl)benzoate (CAS: 1797927-46-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its pyridine and benzoate functional groups, has demonstrated versatile applications in drug discovery, medicinal chemistry, and chemical biology. The tert-butyl ester moiety enhances its stability and solubility, making it a valuable intermediate in synthetic pathways. Recent studies have explored its potential as a building block for novel therapeutics, particularly in targeting protein-protein interactions and enzyme modulation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of tert-butyl 2-(pyridin-4-yl)benzoate in the synthesis of kinase inhibitors. Researchers utilized this compound as a key intermediate to develop selective inhibitors for tyrosine kinases, which are implicated in various cancers. The study reported that derivatives of this compound exhibited nanomolar affinity for specific kinase targets, with improved pharmacokinetic properties compared to earlier analogs. The findings underscore the potential of tert-butyl 2-(pyridin-4-yl)benzoate as a scaffold for designing next-generation kinase inhibitors.

Another notable application of this compound was reported in a 2024 Nature Chemical Biology paper, where it was employed as a chemical probe to investigate allosteric modulation of G protein-coupled receptors (GPCRs). The study demonstrated that tert-butyl 2-(pyridin-4-yl)benzoate derivatives could selectively bind to allosteric sites on GPCRs, offering a new avenue for developing non-competitive modulators. This approach holds promise for targeting GPCRs involved in neurological disorders, where traditional orthosteric drugs have faced challenges due to side effects and limited efficacy.

In addition to its therapeutic potential, tert-butyl 2-(pyridin-4-yl)benzoate has also been investigated for its utility in chemical biology tools. A recent ACS Chemical Biology publication described its incorporation into photoaffinity probes for mapping protein-ligand interactions. The pyridine ring's ability to participate in hydrogen bonding and π-stacking interactions makes it an ideal candidate for such applications. These probes have been successfully used to identify novel binding sites on target proteins, facilitating the discovery of allosteric modulators and protein degraders.

The synthesis and optimization of tert-butyl 2-(pyridin-4-yl)benzoate derivatives continue to be an active area of research. Recent advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient access to structurally diverse analogs. These developments are expected to accelerate the exploration of this compound's full potential in drug discovery and chemical biology. As research progresses, tert-butyl 2-(pyridin-4-yl)benzoate is poised to play an increasingly important role in addressing unmet medical needs and advancing our understanding of biological systems.